Cas no 33097-14-2 (5-Pyrimidinecarbonitrile, 4-amino-6-chloro-2-(methylthio)-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-amino-6-chloro-2-(methylthio)-
• CAS No: 33097-14-2
• MF: C₆H₅ClN₄S
• MW: 200.64869761467
• CID: 1455148
• PubChem ID: 4093159
• Update Time: 2025-04-20

5-Pyrimidinecarbonitrile, 4-amino-6-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-amino-6-chloro-2-(methylthio)-
• 33097-14-2
• DTXSID601200477
• SCHEMBL3278731
• 4-Amino-6-chloro-2-(methylthio)-5-pyrimidinecarbonitrile
• SQSIKNPJLPNKJL-UHFFFAOYSA-N
• 4-amino-6-chloro-2-(methylthio)pyrimidine-5-carbonitrile
• 4-amino-2-methylthio-6-chloropyrimidine-5-carbonitrile

• Inchi： 1S/C6H5ClN4S/c1-12-6-10-4(7)3(2-8)5(9)11-6/h1H3,(H2,9,10,11)
• InChI Key： SQSIKNPJLPNKJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(N)=NC(=N1)SC

Computed Properties

• Exact Mass: 199.99255
• Monoisotopic Mass: 199.9923450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 75.59